Cas no 73806-55-0 (Cyclohexanol,1-(3-methoxyphenyl)-2-[(methylamino)methyl]-)

• Product Name: Cyclohexanol,1-(3-methoxyphenyl)-2-[(methylamino)methyl]-
• CAS No: 73806-55-0
• MF: C₁₅H₂₃NO₂
• MW: 249.34862446785
• CID: 576439
• PubChem ID: 198555
• Update Time: 2025-04-19

Cyclohexanol,1-(3-methoxyphenyl)-2-[(methylamino)methyl]- Chemical and Physical Properties

Names and Identifiers

• Cyclohexanol,1-(3-methoxyphenyl)-2-[(methylamino)methyl]-
• ***
• TRAMADOL
• N-DEMETHYL TRAMADOL
• FT-0666234
• N-Demethyltramadol
• 1-(3-methoxyphenyl)-2-[(methylamino)methyl]cyclohexan-1-ol
• 1-(m-Methoxyphenyl)-2-methylaminomethylcyclohexanol
• 1-(3-methoxyphenyl)-2-((methylamino)methyl)cyclohexanol
• N-Desmethyltramadol
• BRN 2853536
• DTXSID50891485
• CHEBI:172338
• Metabolite of Tramadol
• SCHEMBL4393890
• 1-(3-methoxyphenyl)-2-(methylaminomethyl)cyclohexan-1-ol
• CS-0259500
• EN300-7352624
• VUMQHLSPUAFKKK-UHFFFAOYSA-N
• Cyclohexanol, 1-(3-methoxyphenyl)-2-[(methylamino)methyl]-
• Cyclohexanol, 1-(m-methoxyphenyl)-2-methylaminomethyl-
• (+/-)-N-Desmethyl Tramadol
• Z3234967353
• 1018989-94-0
• NS00000655
• FT-0666236
• FT-0666237
• AKOS015962246
• 73806-55-0

• Inchi： 1S/C15H23NO2/c1-16-11-13-6-3-4-9-15(13,17)12-7-5-8-14(10-12)18-2/h5,7-8,10,13,16-17H,3-4,6,9,11H2,1-2H3
• InChI Key： VUMQHLSPUAFKKK-UHFFFAOYSA-N
• SMILES： OC1(C2C=CC=C(C=2)OC)CCCCC1CNC

Computed Properties

• Exact Mass: 249.17300
• Monoisotopic Mass: 249.172878976g/mol
• Isotope Atom Count: 0
• Hydrogen Bond Donor Count: 2
• Hydrogen Bond Acceptor Count: 3
• Heavy Atom Count: 18
• Rotatable Bond Count: 4
• Complexity: 259
• Covalently-Bonded Unit Count: 1
• Defined Atom Stereocenter Count: 0
• Undefined Atom Stereocenter Count : 2
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 0
• XLogP3: 2.7
• Topological Polar Surface Area: 41.5Ų

Experimental Properties

• PSA: 41.49000
• LogP: 2.68330

Related Categories

• Solvents and Organic Chemicals Organic Compounds Benzenoids Phenol ethers Anisoles